Cas no 76282-14-9 (2-Propenamide, N-[3-(dioctadecylamino)propyl]-2-methyl-)
76282-14-9 structure
Product Name:2-Propenamide, N-[3-(dioctadecylamino)propyl]-2-methyl-
CAS No:76282-14-9
MF:C43H86N2O
MW:647.155753612518
CID:538075
PubChem ID:71403581
Update Time:2025-04-19
2-Propenamide, N-[3-(dioctadecylamino)propyl]-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenamide, N-[3-(dioctadecylamino)propyl]-2-methyl-
- N-[3-(dioctadecylamino)propyl]-2-methylprop-2-enamide
- DTXSID90824479
- 76282-14-9
-
- Inchi: 1S/C43H86N2O/c1-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-39-45(41-37-38-44-43(46)42(3)4)40-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-2/h3,5-41H2,1-2,4H3,(H,44,46)
- InChI Key: OPMQAUSFPAANIX-UHFFFAOYSA-N
- SMILES: O=C(C(=C)C)NCCCN(CCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 646.67401537g/mol
- Monoisotopic Mass: 646.67401537g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 46
- Rotatable Bond Count: 39
- Complexity: 582
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 18.6
- Topological Polar Surface Area: 32.3Ų
2-Propenamide, N-[3-(dioctadecylamino)propyl]-2-methyl- Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
76282-14-9 (2-Propenamide, N-[3-(dioctadecylamino)propyl]-2-methyl-) Related Products
- 58829-24-6(n-decyl methacrylamide)
- 1191-39-5(2-Propenamide,N-dodecyl-2-methyl-)
- 5205-93-6(N-3-(Dimethylamino)propylmethacrylamide 99%, contains MEHQ as inhibitor)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk